2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4E)-2-(3,5-ditert-butylphenyl)-4-(furan-2-ylmethylidene)-1,3-oxazol-5-one
• InChI: InChI=1S/C22H25NO3/c1-21(2,3)15-10-14(11-16(12-15)22(4,5)6)19-23-18(20(24)26-19)13-17-8-7-9-25-17/h7-13H,1-6H3/b18-13+
• InChI Key: BXJPWZSVQICIMU-QGOAFFKASA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C2=NC(=CC3=CC=CO3)C(=O)O2)C(C)(C)C
• Isomeric SMILES: CC(C)(C)C1=CC(=CC(=C1)C2=N/C(=C/C3=CC=CO3)/C(=O)O2)C(C)(C)C
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol

Description

2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one, also known as DFB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure, which allows it to interact with biological systems in a variety of ways. In

Scientific Research Applications

2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has been shown to have a wide range of applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one can inhibit the growth of cancer cells by inducing apoptosis, a process by which cells undergo programmed cell death. 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. Additionally, 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has been studied for its potential use as a fluorescent probe for detecting biological molecules.

Mechanism of Action

The mechanism of action of 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in cells. One study found that 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one can inhibit the activity of the enzyme phosphodiesterase, which is involved in the regulation of cell signaling pathways. Another study found that 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one can inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has been shown to have antioxidant properties, making it a potential treatment for oxidative stress-related diseases such as Alzheimer's disease. 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one in lab experiments is its unique chemical structure, which allows it to interact with biological systems in a variety of ways. Additionally, 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one is relatively easy to synthesize, making it a cost-effective compound to use in research. However, one limitation of using 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one. One area of research is in the development of 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one-based fluorescent probes for detecting biological molecules. Another area of research is in the optimization of the synthesis method for 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one to improve yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one and its potential applications in the treatment of various diseases.
Conclusion:
In conclusion, 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one, or 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one, is a chemical compound that has shown promise in a variety of scientific research applications. Its unique chemical structure allows it to interact with biological systems in a variety of ways, and it has been studied for its potential use in cancer treatment, anti-inflammatory treatment, and as a fluorescent probe for detecting biological molecules. While there are limitations to using 2-(3,5-di-tert-butylphenyl)-4-(2-furylmethylene)-1,3-oxazol-5(4H)-one in lab experiments, further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.